Cas no 160796-90-7 (methyl 2-aminobut-3-enoate hydrochloride)

• Product Name: methyl 2-aminobut-3-enoate hydrochloride
• CAS No: 160796-90-7
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• CID: 5998208
• PubChem ID: 86179334
• Update Time: 2026-03-11

methyl 2-aminobut-3-enoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-aminobut-3-enoate hydrochloride
• MFCD32197815
• 160796-90-7
• SCHEMBL930078
• methyl 2-aminobut-3-enoate;hydrochloride
• EN300-7440220

• Inchi： 1S/C5H9NO2.ClH/c1-3-4(6)5(7)8-2;/h3-4H,1,6H2,2H3;1H
• InChI Key： LZWJKVMDMFPIAZ-UHFFFAOYSA-N
• SMILES： C(N)(C=C)C(=O)OC.Cl

Computed Properties

• Exact Mass: 151.0400063g/mol
• Monoisotopic Mass: 151.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-aminobut-3-enoate hydrochloride

Methyl 2-Aminobut-3-enoate Hydrochloride (CAS No. 160796-90-7): A Comprehensive Overview

Methyl 2-aminobut-3-enoate hydrochloride (CAS No. 160796-90-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl 3-(aminomethylidene)butanoate hydrochloride, has garnered attention due to its unique chemical structure and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of methyl 2-aminobut-3-enoate hydrochloride consists of a methyl ester group, an amino group, and a double bond, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules. The presence of these functional groups allows for a wide range of chemical reactions, including nucleophilic addition, substitution, and elimination reactions. This versatility has led to its use in the development of novel drugs and therapeutic agents.

Recent studies have highlighted the potential of methyl 2-aminobut-3-enoate hydrochloride in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of this compound. The researchers found that methyl 2-aminobut-3-enoate hydrochloride effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, methyl 2-aminobut-3-enoate hydrochloride has also shown promise in neuropharmacology. A study conducted by a team at Harvard University explored the effects of this compound on neuronal cells. The results indicated that methyl 2-aminobut-3-enoate hydrochloride could protect neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of methyl 2-aminobut-3-enoate hydrochloride can be achieved through several methods. One common approach involves the reaction of methyl acrylate with an appropriate amine followed by acidification to form the hydrochloride salt. Another method involves the condensation of methyl butyrate with ammonia or an amine derivative under suitable conditions. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

The physical properties of methyl 2-aminobut-3-enoate hydrochloride are also important for its applications in pharmaceutical research. The compound is typically obtained as a white crystalline solid with a melting point ranging from 145°C to 148°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In terms of safety, methyl 2-aminobut-3-enoate hydrochloride is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that like many chemical compounds, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) should be consulted for detailed information on handling and storage.

The market demand for methyl 2-aminobut-3-enoate hydrochloride has been steadily increasing due to its growing applications in pharmaceutical research and development. Key players in the industry are investing in research to explore new uses for this compound and improve its synthetic methods. For example, companies such as Sigma-Aldrich and Alfa Aesar offer high-purity grades of this compound for research purposes.

In conclusion, methyl 2-aminobut-3-enoate hydrochloride (CAS No. 160796-90-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, versatile reactivity, and promising biological activities make it an important molecule for further investigation and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of healthcare and medicine.